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Compound of Interest

Compound Name: SR3335

Cat. No.: B1682619 Get Quote

SR3335 Technical Support Center
Welcome to the technical support center for SR3335 (also known as ML-176). This resource is

designed to assist researchers, scientists, and drug development professionals in addressing

common challenges encountered during experiments, with a specific focus on solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is SR3335 and what is its primary mechanism of action? SR3335 is a selective

synthetic inverse agonist of the Retinoic acid receptor-related Orphan Receptor α (RORα).[1][2]

[3] It functions by directly binding to the RORα ligand-binding domain (LBD) with a Ki of 220

nM, which inhibits the receptor's constitutive transactivation activity.[1][3][4] This action

suppresses the expression of RORα target genes, such as Glucose-6-Phosphatase (G6Pase)

and Phosphoenolpyruvate Carboxykinase (PEPCK), which are key enzymes in hepatic

gluconeogenesis.[4][5][6][7][8]

Q2: What are the best solvents for dissolving SR3335? SR3335 is a crystalline solid that is

practically insoluble in water but soluble in several organic solvents.[1][3][9] The most common

solvents are Dimethyl Sulfoxide (DMSO), Ethanol, and Dimethylformamide (DMF).[1][9] It is

important to use newly opened or anhydrous DMSO, as hygroscopic (moisture-absorbing)

DMSO can significantly reduce the solubility of the compound.[3][4]

Q3: Why is my SR3335 precipitating when I add it to my cell culture medium? This is a

common issue known as "solvent-shift" precipitation. SR3335 is highly soluble in a

concentrated organic solvent stock (like DMSO) but is sparingly soluble in aqueous solutions
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like cell culture media or PBS.[9] When the concentrated stock is rapidly diluted into the

aqueous medium, the local concentration of SR3335 momentarily exceeds its solubility limit in

the new, predominantly aqueous environment, causing it to "crash out" of solution and form a

precipitate.

Q4: How should I prepare a stock solution of SR3335? To prepare a stock solution, dissolve

SR3335 powder in an organic solvent of choice, such as DMSO or ethanol.[9] The process

should be done under sterile conditions, and the solvent should be purged with an inert gas.[9]

For example, a 10 mM stock solution in DMSO is commonly prepared for in vitro assays.

Gentle warming and/or sonication can be used to aid dissolution if precipitation occurs during

preparation.[4]

Q5: What are the recommended storage conditions for SR3335 solutions?

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4][10]

In Solvent: For long-term storage, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles and store at -80°C for up to 6 months.[3][4][10] For short-term

storage, -20°C is suitable for up to 1 month.[3][4][10] Aqueous solutions are not

recommended for storage for more than one day.[9]

Q6: How do I prepare SR3335 for in vivo animal studies? For in vivo administration, SR3335 is

typically prepared in a vehicle formulation. It is crucial to add each solvent component

sequentially and ensure the compound is fully dissolved at each step. Several formulations

have been successfully used.[4][10] For example, a common vehicle for intraperitoneal (i.p.)

injection consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4][10]

Data Presentation
Table 1: Solubility of SR3335 in Common Solvents
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Source

DMSO ≥ 100 mg/mL ≥ 246.71 mM [4][10]

DMSO 88.8 mg/mL 219.08 mM [2]

DMSO 81 mg/mL 199.83 mM [3]

DMSO 16 mg/mL 39.47 mM [1][9]

DMSO 2 mg/mL 4.93 mM

Ethanol 87.4 mg/mL 215.62 mM [2]

Ethanol 81 mg/mL 199.83 mM [3]

Ethanol 33 mg/mL 81.41 mM [1][9]

Dimethylformamide

(DMF)
20 mg/mL 49.34 mM [1][9]

Ethanol:PBS (pH 7.2)

(1:1)
0.5 mg/mL 1.23 mM [1][9]

Note: Solubility values

can vary between

suppliers. It is

recommended to

perform a small-scale

test.

Table 2: Example Formulations for In Vivo
Administration
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Protocol
Solvent
Composition (v/v)

Achieved Solubility Source

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (6.17

mM)
[4][10]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (6.17

mM)
[4][10]

3
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (6.17

mM)
[4][10]

4
50% PEG300, 50%

Saline

10 mg/mL (24.67 mM)

(Ultrasonication

needed)

[10]

Table 3: Quick Reference for Preparing Stock Solutions
in DMSO (MW: 405.34 g/mol )

Desired
Concentration

Volume of DMSO
for 1 mg SR3335

Volume of DMSO
for 5 mg SR3335

Volume of DMSO
for 10 mg SR3335

1 mM 2.4671 mL 12.3353 mL 24.6706 mL

5 mM 0.4934 mL 2.4671 mL 4.9341 mL

10 mM 0.2467 mL 1.2335 mL 2.4671 mL

50 mM 0.0493 mL 0.2467 mL 0.4934 mL

Data derived from

manufacturer's

information.[4]

Troubleshooting Guides
Issue: Immediate Precipitation in Aqueous Media
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If you observe a precipitate forming immediately after adding your concentrated SR3335 stock

solution to cell culture media or buffer, follow these steps.

Precipitation observed
immediately upon dilution

Is the final concentration
too high?

Lower the final working
concentration of SR3335.

Yes

Was the stock added
too quickly?

No

Modify dilution technique:
1. Pre-warm aqueous medium to 37°C.

2. Add stock solution dropwise while gently vortexing/swirling.
3. Create an intermediate dilution in pure solvent first.

Yes

Is the final DMSO/solvent
concentration >0.5%?

No

High solvent concentration can be toxic.
Reduce stock concentration to lower the

final % in media.

Yes

Consider brief sonication
of the final solution to
redissolve precipitate.

No

Solution is clear

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Troubleshooting flowchart for immediate precipitation of SR3335.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

SR3335 powder (MW: 405.34 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the mass of SR3335 needed. For 1 mL of a 10 mM stock, weigh out 4.05 mg of

SR3335.

Under sterile conditions (e.g., in a laminar flow hood), add the weighed powder to a sterile

vial.

Add the calculated volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If needed,

gentle warming (to 37°C) or brief sonication can be applied to facilitate dissolution.[4]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot into single-use volumes and store appropriately (-80°C for long-term).

Protocol 2: Preparation of a Working Solution for In Vitro
Assays

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1682619?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.medchemexpress.com/SR3335.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a final 5 µM working solution in cell culture medium

with a final DMSO concentration of 0.1%.
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Step 1: Prepare Master Stock

Step 2: Prepare Intermediate Dilution

Step 3: Prepare Final Working Solution

Result

Weigh SR3335 powder.
Dissolve in anhydrous DMSO to create

a 10 mM Master Stock Solution.

Dilute the 10 mM Master Stock 1:20
in cell culture medium to create a

500 µM Intermediate Solution (DMSO: 0.5%).

Pre-warm the target volume of cell
culture medium to 37°C in your culture vessel.

Add the 500 µM Intermediate Solution at a 1:100
ratio to the pre-warmed medium while gently swirling.

(e.g., 10 µL into 990 µL of medium)

Final Concentration:
5 µM SR3335
0.1% DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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